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Compound of Interest

Compound Name: Benzofuran-3-carbaldehyde

Cat. No.: B161172 Get Quote

For Immediate Reference: A Guide for Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Benzofuran-3-carbaldehyde. Adherence to these procedures is vital for ensuring

personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Benzofuran-3-carbaldehyde is a compound that requires careful handling due to its potential

health hazards. Based on available Safety Data Sheets (SDS), it is harmful if swallowed and

causes serious eye damage[1][2]. As a powdered chemical, it poses a risk of becoming

airborne during handling, leading to potential inhalation or skin contact[1].
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Property Value Source

Molecular Formula C₉H₆O₂ [2]

Molecular Weight 146.14 g/mol [2]

Appearance Solid [3]

Melting Point 39 °C [2]

Boiling Point 145 °C at 35 Torr [2]

Flash Point 110.2 ± 12.5 °C [2]

Hazards

H302: Harmful if

swallowedH318: Causes

serious eye damage

[1][2]

Recommended Personal Protective Equipment (PPE)

A risk assessment should always precede the handling of this chemical. The following PPE is

mandatory:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z.87.1 standard.

A face shield should be worn

over safety glasses when there

is a risk of splashing.

To protect against serious eye

damage from splashes or

airborne particles[1][4].

Hand Protection

Chemical-resistant gloves.

Butyl rubber or Neoprene

gloves are recommended for

handling aldehydes. Nitrile

gloves may offer suitable

protection for short-term

contact, but the manufacturer's

compatibility chart should

always be consulted[2][5].

To prevent skin contact. Butyl

rubber gloves offer good

protection against a wide

variety of chemicals, including

aldehydes[2].

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe, closed-heel shoes

are required.

To protect the skin from

accidental spills and prevent

contamination of personal

clothing[4][6].

Respiratory Protection

Not generally required if work

is conducted in a certified

chemical fume hood. If a fume

hood is not available or if there

is a risk of generating dust, a

NIOSH-approved respirator is

necessary[4][7].

To prevent inhalation of

airborne powder[7].

Detailed Experimental Protocol: Safe Handling of
Benzofuran-3-carbaldehyde
This protocol outlines the step-by-step procedure for safely handling Benzofuran-3-
carbaldehyde in a laboratory setting.

2.1. Preparation and Weighing
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Work Area Preparation: All handling of Benzofuran-3-carbaldehyde powder must be

conducted in a well-ventilated area, preferably within a certified chemical fume hood[6][7].

PPE Inspection: Before starting, inspect all PPE for any signs of damage or wear and

replace if necessary[6][8].

Weighing: When weighing the powder, use a vented balance enclosure or conduct the

weighing inside a chemical fume hood to minimize the dispersal of airborne particles[1][7]. If

possible, pre-dissolve the chemical in a suitable solvent to reduce the risk of inhalation[1].

Container Handling: Keep the container of Benzofuran-3-carbaldehyde tightly closed when

not in use. When transferring the powder, do so carefully to avoid creating dust[1][7].

2.2. Handling and Experimental Use

Transferring: Use designated tools such as spatulas or pipettes for transferring the chemical.

Never return unused chemicals to their original container to avoid contamination[6].

Solution Preparation: When dissolving the powder, add it slowly to the solvent to prevent

splashing.

Reactions: Ensure all reactions involving Benzofuran-3-carbaldehyde are performed in

appropriate glassware and within a chemical fume hood.

2.3. Post-Handling and Area Decontamination

Decontamination: Clean the work area thoroughly after use with an appropriate solvent and

then with soap and water.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn[6][8].

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Disposable

gloves should be removed and discarded immediately after use[6].

Operational and Disposal Plans
3.1. Spill Management
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In the event of a spill, follow these procedures immediately:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Assess the Spill: Determine the extent of the spill and the associated hazards.

Small Spills: For minor spills, wear appropriate PPE and use an absorbent material, such as

vermiculite or sand, to contain the spill. Carefully collect the absorbed material into a labeled,

sealed container for hazardous waste[9].

Large Spills: For major spills, evacuate the area and contact the institution's emergency

response team[10][11].

3.2. Waste Disposal

All waste containing Benzofuran-3-carbaldehyde must be treated as hazardous waste.

Waste Collection: Collect all solid and liquid waste containing Benzofuran-3-carbaldehyde
in clearly labeled, sealed, and chemically compatible containers.

Labeling: Ensure all waste containers are accurately labeled with the contents and

associated hazards.

Disposal: Dispose of the hazardous waste through your institution's designated chemical

waste disposal program. Do not pour any waste containing this chemical down the drain[12].

Some aldehydes can be oxidized to less toxic carboxylic acids, but this should only be done

by trained personnel following a validated procedure[13][14].

Visual Guides
Diagram 1: PPE Workflow for Handling Benzofuran-3-carbaldehyde
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Preparation Donning Sequence Chemical Handling Doffing Sequence

Assess Risks Select Appropriate PPE Don Lab Coat Don Gloves Don Eye Protection Don Face Shield (if needed) Handle Benzofuran-3-carbaldehyde Remove Gloves Remove Face Shield Remove Lab Coat Remove Eye Protection Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE donning and doffing sequence for handling Benzofuran-3-carbaldehyde.

Diagram 2: Spill Response and Disposal Logical Flow
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Spill Occurs

Assess Spill Size & Hazard

Minor Spill Major Spill

Don Appropriate PPE

Yes

Evacuate Immediate Area

Yes

Contain with Absorbent

Collect Absorbed Material

Decontaminate Spill Area

Dispose as Hazardous Waste

Alert Supervisor/Emergency Services

Follow Institutional Emergency Protocol

Click to download full resolution via product page

Caption: Logical flow for spill response and waste disposal of Benzofuran-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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